Cas no 172735-67-0 (Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester)
![Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/172735-67-0x500.png)
172735-67-0 structure
Product name:Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
- Ethyl 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]benzoate
- DTXSID401187338
- 172735-67-0
-
- Inchi: InChI=1S/C19H18N2O3/c1-3-24-19(23)15-10-8-14(9-11-15)12-21-13(2)20-17-7-5-4-6-16(17)18(21)22/h4-11H,3,12H2,1-2H3
- InChI Key: ZAOCXWTUODYXKT-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=CC=C(C=C1)CN2C(=NC3=CC=CC=C3C2=O)C
Computed Properties
- Exact Mass: 322.13184
- Monoisotopic Mass: 322.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59Ų
Experimental Properties
- PSA: 58.97
Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester Related Literature
-
1. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
-
Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
-
Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
-
4. Book reviews
-
Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
172735-67-0 (Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester) Related Products
- 2229316-75-8(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,1-difluoropropan-2-amine)
- 2227718-73-0(rac-(1R,2R)-2-(2,6-difluoro-4-methylphenyl)cyclopropane-1-carboxylic acid)
- 83398-56-5(Oxirane, (fluoromethyl)-, (R)-)
- 898375-11-6(N-(2Z)-4,7-dimethoxy-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide)
- 2228839-68-5(1,1,1-trifluoro-3-(4-nitro-1H-pyrazol-3-yl)propan-2-amine)
- 2416218-96-5(Methyl (2s)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride)
- 289633-12-1(1,6-Dibromo-2,5-hexanedione)
- 854305-91-2(2',3-Dimethyl-[1,1'-biphenyl]-2-amine)
- 1248443-59-5(2-(Butan-2-yloxy)pyridin-4-amine)
- 1213131-89-5((1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
